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Cat. No.: B15605865

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MORF-627 is a potent and selective, orally active small molecule inhibitor of the integrin αvβ6.

[1] Integrin αvβ6 plays a crucial role in tissue fibrosis by activating transforming growth factor-

beta (TGF-β). MORF-627 was developed as a potential therapeutic for fibrotic diseases, such

as idiopathic pulmonary fibrosis (IPF), by targeting this pathway.[1] The compound inhibits the

αvβ6 integrin by stabilizing its bent-closed, inactive conformation.[2] Despite promising

preclinical efficacy, the clinical development of MORF-627 was halted due to on-target

oncogenic toxicity observed in preclinical safety studies, specifically the induction of urothelial

tumors in non-human primates.[1][3] This adverse effect is attributed to the sustained inhibition

of TGF-β signaling, a key regulator of epithelial cell proliferation.[3][4]

These application notes provide a summary of the in vitro pharmacological data for MORF-627
and detailed protocols for key experiments to assess its activity and mechanism of action.
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The following table summarizes the key in vitro potency values for MORF-627 in blocking the

integrin αvβ6-mediated TGF-β signaling pathway.

Assay Type Target/Process Measured Reported IC50 (nM)

Ligand Binding Assay Integrin αvβ6 binding 9.2

TGF-β1 Activation Assay
αvβ6-mediated TGF-β1

activation
2.63

SMAD2/3 Phosphorylation

Assay

TGF-β-induced SMAD2/3

phosphorylation    
8.3

Data sourced from MedchemExpress.[1]

Signaling Pathway
The following diagram illustrates the proposed mechanism of action for MORF-627 in the

context of the integrin αvβ6-mediated TGF-β signaling pathway.
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Mechanism of MORF-627 Action
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Experimental Protocols
The following are detailed protocols for in vitro assays to characterize the activity of MORF-
627. These are representative protocols based on standard methodologies.

Integrin αvβ6 Competitive Binding Assay
Objective: To determine the binding affinity (IC50) of MORF-627 to the human integrin αvβ6

receptor.

Principle: This assay measures the ability of a test compound (MORF-627) to compete with a

labeled ligand for binding to purified integrin αvβ6 coated on a microplate.

Materials:

Recombinant human integrin αvβ6

Biotinylated ligand (e.g., biotinylated fibronectin or a specific peptide)

Streptavidin-HRP (Horse Radish Peroxidase)

TMB (3,3',5,5'-Tetramethylbenzidine) substrate

96-well high-binding microplates

Assay Buffer: Tris-buffered saline (TBS) with 1 mM MnCl2, 0.1% BSA

Wash Buffer: TBS with 0.05% Tween-20

Stop Solution: 1 M H2SO4

MORF-627 stock solution (e.g., 10 mM in DMSO)

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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